Cas no 139964-19-5 (1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- structure
139964-19-5 structure
Product Name:1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
CAS No:139964-19-5
MF:C23H24N6O2
MW:416.475664138794
CID:175778
PubChem ID:3081289
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • 1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]...
    • 5-ethyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
    • 4-Ethyl-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-carboxylic acid
    • 4-ethyl-2-propyl-1-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylic acid
    • SCHEMBL6556676
    • DMP811
    • 4-ethyl-2-propyl-1-[[2'-(tetrazol-5-yl)biphenyl-4-yl]methyl]imidazole-5-carboxylic acid
    • 1H-Imidazole-5-carboxylic acid, 4-ethyl-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • Dmp 811
    • DTXSID40161205
    • Dmp-811
    • OFYWYKMCRWMPPQ-UHFFFAOYSA-N
    • 5-Ethyl-2-propyl-3-(2''-tetrazol-1-yl-biphenyl-4-ylmethyl)-3H-imidazole-4-carboxylic acid
    • 5-Ethyl-2-propyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid
    • CHEMBL115021
    • 139964-19-5
    • BDBM50049116
    • 4-Ethyl-2-propyl-1-(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methylimidazole-5-carboxylic acid
    • 5-Ethyl-2-propyl-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid
    • Inchi: 1S/C23H24N6O2/c1-3-7-20-24-19(4-2)21(23(30)31)29(20)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-25-27-28-26-22/h5-6,8-13H,3-4,7,14H2,1-2H3,(H,30,31)(H,25,26,27,28)
    • InChI Key: OFYWYKMCRWMPPQ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(CC)N=C(CCC)N1CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O

Computed Properties

  • Exact Mass: 416.196074
  • Monoisotopic Mass: 416.196074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.31
  • Boiling Point: 687.6°C at 760 mmHg
  • Flash Point: 369.7°C
  • Refractive Index: 1.677
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